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Compound of Interest

Compound Name: t-Boc-N-amido-PEG5-Tos

Cat. No.: B8200026

An In-depth Technical Guide to the Safety and Handling of t-Boc-N-amido-PEG5-Tos

For researchers, scientists, and drug development professionals, the proper handling and
safety precautions for chemical reagents are paramount. This guide provides a comprehensive
overview of the safety and handling procedures for t-Boc-N-amido-PEG5-Tos (CAS Number:
1404111-69-8), a bifunctional PEG linker commonly used in bioconjugation and drug delivery
applications.

Product Identification and Properties

t-Boc-N-amido-PEG5-Tos is a polyethylene glycol (PEG) linker containing a tosyl group and a
Boc-protected amine group. The hydrophilic PEG spacer enhances the solubility of compounds
in aqueous media. The tosyl group serves as an excellent leaving group for nucleophilic
substitution reactions, while the Boc group can be removed under mild acidic conditions to
yield a free amine.[1][2]
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Property Value

CAS Number 1404111-69-8

Linear Formula C22H37NO9S[3]

Molecular Weight 491.6 g/mol [1]

Physical Form Liquid[3]

Purity Typically =95%[1][3]

Solubility Soluble in DMSO, DCM, and DMF[1]

Hazard Identification and Classification

Based on the available Safety Data Sheet (SDS), t-Boc-N-amido-PEG5-Tos is classified as a
hazardous substance.[3]

Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o
(Category 2) Mark) irritation.[3]
Eye Irritation H319: Causes serious
(Category 2A) eye irritation.[3]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper laboratory safety protocols is crucial when handling this reagent.

Engineering Controls

e Use in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment
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A comprehensive range of personal protective equipment should be worn to minimize

exposure.
PPE Type Specification
Eye/Face Protection Chemical safety goggles or face shield.
Skin Protection Chemical-resistant gloves (e.g., nitrile rubber).

Protective clothing, such as a lab coat.

Not typically required if handled in a fume hood.
Respiratory Protection If ventilation is inadequate, use a NIOSH-

approved respirator.

A general workflow for safely handling this chemical is outlined below.

Click to download full resolution via product page

General Laboratory Chemical Handling Workflow

First-Aid Measures

In case of accidental exposure, immediate action is necessary.
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Exposure Route First-Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water for at least 15 minutes.
Skin Contact ) ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion . .
Seek medical attention.

Storage and Disposal

Proper storage and disposal are critical to maintaining the stability of the compound and
ensuring laboratory safety.

Storage

o Storage Temperature: -20°C.[1][3]

» Conditions: Store in a tightly sealed container, away from moisture.[3]

Disposal

» Dispose of in accordance with local, state, and federal regulations for chemical waste.

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate: Clear the area of all personnel.

o Ventilate: Ensure adequate ventilation.
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» Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.
e Collect: Carefully collect the absorbed material into a sealed container for disposal.

o Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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